Cas no 630128-58-4 (Benzoic acid, 3-hydroxy-4-methoxy-, dodecyl ester)

• Product Name: Benzoic acid, 3-hydroxy-4-methoxy-, dodecyl ester
• CAS No: 630128-58-4
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 427588
• PubChem ID: 71381518
• Update Time: 2025-04-19

Benzoic acid, 3-hydroxy-4-methoxy-, dodecyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-4-methoxy-, dodecyl ester
• dodecyl 3-hydroxy-4-methoxybenzoate
• DTXSID70803964
• 630128-58-4

• Inchi： 1S/C20H32O4/c1-3-4-5-6-7-8-9-10-11-12-15-24-20(22)17-13-14-19(23-2)18(21)16-17/h13-14,16,21H,3-12,15H2,1-2H3
• InChI Key： FEZXWYGJAGTBBC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)O)OC)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 336.23016
• Monoisotopic Mass: 336.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives